Cas no 1804451-28-2 (2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole
• CAS No: 1804451-28-2
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4816893
• Update Time: 2025-10-28

2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole

• Inchi： 1S/C10H9NO4/c1-5-3-2-4-6-7(5)11-9(15-6)8(12)10(13)14/h2-4,8,12H,1H3,(H,13,14)
• InChI Key： FVSUOAJDEWRNEB-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)O)=NC2C(C)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6

Additional information on 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole

2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole

2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole is a compound with the CAS number 1804451-28-2, which is a unique organic molecule with a benzo[d]oxazole core. This compound has garnered significant attention in recent years due to its versatile chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The structure of this molecule is characterized by a benzo[d]oxazole ring system, which is fused with a benzene ring and an oxazole moiety. The substituents on the molecule include a carboxy(hydroxy)methyl group at position 2 and a methyl group at position 4, which contribute to its unique reactivity and functionality.

The synthesis of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is often achieved through cyclization reactions involving appropriate starting materials, such as o-phenylenediamine derivatives or related compounds. The introduction of the carboxy(hydroxy)methyl group and the methyl group requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole lies in its potential as a building block for drug discovery. The molecule's structure allows for various functional groups to be introduced, enabling it to interact with biological targets in diverse ways. For instance, the carboxy(hydroxy)methyl group can act as a hydrogen bond donor or acceptor, while the methyl group provides steric bulk that can influence binding affinity. Recent studies have explored its use in designing inhibitors for protein kinases, which are key targets in cancer therapy. Early results indicate that this compound exhibits moderate inhibitory activity against several kinase enzymes, suggesting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole has shown promise in materials science. Its aromatic ring system and functional groups make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The molecule's ability to undergo π-π interactions and its stability under thermal and electrical stress make it an attractive candidate for these applications. Researchers have also investigated its use as a precursor for conducting polymers, which are essential components in flexible electronics and energy storage devices.

The physical and chemical properties of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole have been extensively studied to better understand its behavior in different environments. For example, its solubility in various solvents has been measured using techniques such as high-performance liquid chromatography (HPLC) and UV-Vis spectroscopy. These studies have revealed that the compound exhibits moderate solubility in polar solvents, which is advantageous for its use in solution-based processes like drug delivery systems or coatings. Furthermore, its thermal stability has been assessed using thermogravimetric analysis (TGA), showing that it can withstand temperatures up to 300°C before decomposition occurs.

Recent advancements in computational chemistry have provided new insights into the electronic properties of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole. By performing density functional theory (DFT) calculations, researchers have been able to map out the molecule's frontier molecular orbitals (FMOs), which are critical for understanding its reactivity in chemical reactions. These calculations have revealed that the molecule's highest occupied molecular orbital (HOMO) is localized on the carboxy(hydroxy)methyl group, while its lowest unoccupied molecular orbital (LUMO) is delocalized across the aromatic ring system. This information has been instrumental in designing new synthetic routes and predicting the compound's behavior in different chemical environments.

The biological activity of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole has also been explored in recent studies. In vitro assays have demonstrated that the compound exhibits moderate antioxidant activity, likely due to the presence of electron-rich functional groups that can scavenge reactive oxygen species (ROS). This property makes it a potential candidate for use in cosmetics or nutraceuticals aimed at combating oxidative stress-related conditions. Additionally, preliminary toxicity studies indicate that the compound has low cytotoxicity against human cell lines, suggesting its safety profile may be favorable for therapeutic applications.

Looking ahead, there is significant interest in exploring the potential of 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole as a component in advanced materials such as graphene oxide composites or metal-organic frameworks (MOFs). Its ability to form strong intermolecular interactions could enhance the mechanical and electronic properties of these materials, opening up new possibilities in nanotechnology and green chemistry. Researchers are also investigating methods to modify the molecule further by introducing additional functional groups or incorporating it into larger polymer networks.

In conclusion, 2-(Carboxy(hydroxy)methyl)-4-methylbenzo[d]oxazole with CAS number 1804451-28-2 is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as an important building block for future innovations in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.